2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N,N-diphenylacetamide

• IUPAC Name: 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N,N-diphenylacetamide
• InChI: InChI=1S/C16H14N4OS2/c17-15-18-19-16(23-15)22-11-14(21)20(12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10H,11H2,(H2,17,18)
• InChI Key: RHJBJDJWUBWXNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)CSC3=NN=C(S3)N
• Molecular Formula: C16H14N4OS2
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

This compound and its analogs have been synthesized through various methods aimed at enhancing certain properties such as solubility, potency, and selectivity. For instance, analogs like N-(5-{2-[2-(5-amino-[1,3,4]thiadiazol-2-yl)-ethylsulfanyl]-ethyl}-[1,3,4]thiadiazol-2-yl)-2-phenyl-acetamide have shown similar potency to known inhibitors with improved solubility, highlighting the significance of structural modifications in drug design (Shukla et al., 2012).

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives has been extensively analyzed to understand their interaction with biological targets. For example, studies on the molecular docking and synthesis of novel 2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-arylacetamide derivatives have provided insights into their high activity against specific enzymes, demonstrating the importance of the thiadiazolyl moiety in binding to active sites (Nazari Montazer et al., 2021).

Chemical Reactions and Properties

Thiadiazole compounds undergo various chemical reactions that enable the synthesis of a wide range of derivatives with diverse properties. The efficient synthesis of 2-(5-(aryloxymethyl)-1,3,4-thiadiazol-2-ylthio)-N-arylacetamides through solvent-free conditions demonstrates the versatility of thiadiazole compounds in chemical synthesis and the potential for environmental-friendly methodologies (Wang et al., 2010).

Physical Properties Analysis

The physical properties of 2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N,N-diphenylacetamide and its derivatives are crucial for their practical applications. While specific studies on this compound's physical properties were not found in the search, the general trend in research focuses on improving solubility and stability, facilitating their use in various scientific and pharmaceutical contexts.

Chemical Properties Analysis

The chemical properties of thiadiazole derivatives, including their reactivity and interaction with different chemical groups, play a significant role in their biological activity and applicability. For instance, the synthesis and antioxidant properties of novel 2-(2,4-dioxothiazolidin-5-ylidene)-acetamides containing 1,3,4-thia/oxadiazole moieties highlight the chemical versatility of thiadiazole compounds and their potential as antioxidants (Lelyukh et al., 2021).

Mechanism of Action

The compound could interact well with the active site of the urease enzyme. Among all, one of the synthesized compounds showed more favorable interactions with the active site which confirmed its great inhibitory activity with IC 50 of 2.85 µM.

Future Directions

The compound might be a promising candidate for further evaluation due to its great inhibitory activity. Future research could focus on its potential applications in the treatment of infections caused by the Helicobacter pylori bacterium.